Cas no 874290-89-8 (3-Cyanopyridine-4-boronicacid)

3-Cyanopyridine-4-boronicacid structure

Product Name:3-Cyanopyridine-4-boronicacid

CAS No:874290-89-8

MF:C₆H₅BN₂O₂

MW:147.927100896835

MDL:MFCD09037480

CID:69200

PubChem ID:44755175

Update Time:2024-10-26

3-Cyanopyridine-4-boronicacid Chemical and Physical Properties

Names and Identifiers

- 3-Cyanopyridine-4-boronic acid
- (3-Cyanopyridin-4-yl)boronic acid
- 3-CYANOPYRIDIN-4-YLBORONIC ACID
- 3-cyano-4-pyridylboronic acid
- Boronic acid,B-(3-cyano-4-pyridinyl)
- B-(3-Cyano-4-pyridinyl)boronic acid (ACI)
- Boronic acid, (3-cyano-4-pyridinyl)- (9CI)
- EN300-814005
- AKOS022177400
- SY021524
- 3-Cyanopyridine-4-boronicacid
- (3-Cyanopyridin-4-yl)boronicacid
- CS-0174451
- DB-010574
- DTXSID40660622
- 3-Cyano-4-pyridineboronic Acid
- Boronic acid, (3-cyano-4-pyridinyl)-
- 3-cyanopyridine-4-boronic acid, AldrichCPR
- AB49468
- AS-55552
- CHEMBL3236587
- F16151
- 874290-89-8
- MFCD09037480
- SCHEMBL4359777
- MDL： MFCD09037480
- Inchi： 1S/C6H5BN2O2/c8-3-5-4-9-2-1-6(5)7(10)11/h1-2,4,10-11H
- InChI Key： BIFLCXDWWOPWRD-UHFFFAOYSA-N
- SMILES： N#CC1C(B(O)O)=CC=NC=1

Computed Properties

Exact Mass: 148.04400
Monoisotopic Mass: 148.044
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 77.1A^2

Experimental Properties

Color/Form: No data avaiable
Density: No data available
Melting Point: No data available
Boiling Point: 407.9℃ at 760 mmHg
Flash Point: No data available
Refractive Index: 1.561
PSA: 77.14000
LogP: -1.36692
Vapor Pressure: No data available

3-Cyanopyridine-4-boronicacid Security Information

Signal Word：Warning
Hazard Statement： H302 (100%)
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazard Category Code： 22
Safety Instruction： H302 (100%)
Hazardous Material Identification：
Storage Condition：Store at 4 ° C, -4 ° C is better

3-Cyanopyridine-4-boronicacid Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Cyanopyridine-4-boronicacid Pricemore >>

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3-Cyanopyridine-4-boronicacid Production Method

Production Method 1

100-54-9

874290-89-8

Reaction Conditions

1.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Tetrahydrofuran ; 0.5 h, -80 °C
1.2 Reagents: Triisopropyl borate ; 0.5 h, -80 °C; -80 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 6, rt

Reference

Synthesis of ortho-cyanopyridylboronic acids and esters toward cyano-functionalized bipyridines

Cailly, Thomas; et al, Synlett, 2006, (1), 53-56

3-Cyanopyridine-4-boronicacid Raw materials

pyridine-3-carbonitrile

3-Cyanopyridine-4-boronicacid Preparation Products

3-Cyanopyridine-4-boronicacid (874290-89-8)

3-Cyanopyridine-4-boronicacid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:874290-89-8)3-Cyanopyridine-4-boronicacid

Order Number:A901112

Stock Status:in Stock

Quantity:250mg/1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:07

Price ($):166.0/341.0/1269.0

Email:sales@amadischem.com

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